Cas no 2228820-00-4 (1-fluoro-4-(4-nitrobutyl)benzene)

• Product Name: 1-fluoro-4-(4-nitrobutyl)benzene
• CAS No: 2228820-00-4
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6264800
• PubChem ID: 165626302
• Update Time: 2025-05-23

1-fluoro-4-(4-nitrobutyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-(4-nitrobutyl)benzene
• EN300-1781373
• 2228820-00-4

• Inchi： 1S/C10H12FNO2/c11-10-6-4-9(5-7-10)3-1-2-8-12(13)14/h4-7H,1-3,8H2
• InChI Key： WSHCNNBCQFYBFR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCCC[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-fluoro-4-(4-nitrobutyl)benzene

1-Fluoro-4-(4-Nitrobutyl)Benzene: A Comprehensive Overview

1-Fluoro-4-(4-nitrobutyl)benzene (CAS No. 2228820-00-4) is a chemical compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorine atom at the para position of a benzene ring with a 4-nitrobutyl group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The molecular formula of 1-fluoro-4-(4-nitrobutyl)benzene is C₁₁H₁₃FN₃O₂, with a molecular weight of approximately 256.25 g/mol. Its structure consists of a benzene ring with a fluorine atom at position 1 and a 4-nitrobutyl group at position 4. The nitro group (-NO₂) attached to the butyl chain introduces strong electron-withdrawing effects, which influence the electronic properties of the molecule. This makes 1-fluoro-4-(4-nitrobutyl)benzene particularly useful in applications where electron-deficient aromatic systems are required.

Recent studies have highlighted the potential of 1-fluoro-4-(4-nitrobutyl)benzene in various fields, including pharmaceuticals, agrochemicals, and advanced materials. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds. The presence of both fluorine and nitro groups allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability, which are critical in drug development.

In addition to its role in pharmaceuticals, 1-fluoro-4-(4-nitrobutyl)benzene has been investigated for its applications in polymer chemistry. The compound's ability to undergo various coupling reactions makes it a valuable building block for constructing advanced polymer networks. Recent advancements in click chemistry have further expanded its utility, enabling the creation of stimuli-responsive materials with potential applications in sensors and drug delivery systems.

The synthesis of 1-fluoro-4-(4-nitrobutyl)benzene typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic aromatic substitution and coupling reactions, often facilitated by transition metal catalysts. Researchers have optimized these methods to improve yield and purity, ensuring scalability for industrial applications.

From an environmental perspective, understanding the fate and behavior of 1-fluoro-4-(4-nitrobutyl)benzene in different ecosystems is crucial. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to assess its long-term impact on aquatic and terrestrial environments.

In conclusion, 1-fluoro-4-(4-nitrobutyl)benzene (CAS No. 2228820-00-4) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for scientists and engineers seeking innovative solutions in materials science and beyond.